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Compound of Interest

Compound Name: FIIN-2

Cat. No.: B612009

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of FIIN-2 in a laboratory setting. The following information is

intended for researchers, scientists, and drug development professionals to ensure the safe

and effective use of this compound.

Chemical and Safety Data
A summary of the key quantitative data for FIIN-2 is provided in the table below for quick

reference.
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Property Value Reference

CAS Number 1633044-56-0 [1]

Molecular Formula C₃₅H₃₈N₈O₄ [1]

Molecular Weight 634.7 g/mol [1]

Appearance A crystalline solid [1]

Purity ≥98% [1]

Solubility DMSO: 10 mg/ml [1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling FIIN-2, the following personal

protective equipment is mandatory.

Standard Handling Procedures:
Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times.

Lab Coat: A standard laboratory coat should be worn to protect street clothing.

Eye Protection: Safety glasses with side shields or goggles are required to prevent eye

contact.

Operations with a Risk of Spillage or Aerosolization:
In addition to the standard PPE, the following should be used when there is a potential for spills

or the generation of aerosols:

Double Gloves: Wear two pairs of chemical-resistant gloves.

Disposable Gown: A disposable gown that is shown to be resistant to chemical permeation

should be worn over the lab coat.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/19837/fiin-2
https://www.caymanchem.com/product/19837/fiin-2
https://www.caymanchem.com/product/19837/fiin-2
https://www.caymanchem.com/product/19837/fiin-2
https://www.caymanchem.com/product/19837/fiin-2
https://www.caymanchem.com/product/19837/fiin-2
https://www.caymanchem.com/product/19837/fiin-2
https://www.caymanchem.com/product/19837/fiin-2
https://www.benchchem.com/product/b612009/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-fiin-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Face Shield: A full-face shield is necessary to protect the face and eyes from splashes.

Respiratory Protection: In situations where aerosols may be generated and engineering

controls are not sufficient, a NIOSH-approved respirator (e.g., N95 or higher) is

recommended.

Operational Plans and Step-by-Step Guidance
Adherence to proper operational procedures is critical for both experimental success and

laboratory safety.

Receiving and Storage:
Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, eye protection) when handling the package.

Store the compound in a tightly sealed container at -20°C in a designated and clearly labeled

area.[1]

Preparation of Stock Solutions:
All handling of the solid compound and preparation of solutions should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Use a calibrated analytical balance to weigh the required amount of FIIN-2.

Slowly add the desired solvent (e.g., DMSO) to the solid to avoid splashing.[1]

Ensure the solution is fully dissolved before use in experiments.

Spill Management Workflow:
In the event of a spill, immediate and appropriate action is necessary to contain and clean the

affected area. The following workflow outlines the essential steps.
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Immediate Actions

Containment & Cleanup

Disposal

Alert others in the area

Evacuate the immediate spill area

Don appropriate PPE
(double gloves, gown, eye protection, respirator if needed)

Contain the spill with absorbent material

Apply appropriate neutralizer if available

Carefully collect all contaminated materials

Decontaminate the spill area

Place all contaminated waste in a sealed, labeled hazardous waste container

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of FIIN-2.
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Disposal Plan:
All waste materials contaminated with FIIN-2, including empty containers, used PPE, and

cleanup materials from spills, must be treated as hazardous waste.

Segregation: Do not mix FIIN-2 waste with other laboratory waste streams.

Containment: Collect all solid and liquid waste in clearly labeled, sealed containers suitable

for hazardous chemical waste.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations. Do not dispose of FIIN-2 down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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